Cas no 1361113-74-7 (4'-((1-Methyl-2-oxopyrrolidin-3-yl)methyl)-[1,1'-biphenyl]-3-carboxylic acid)

• Product Name: 4'-((1-Methyl-2-oxopyrrolidin-3-yl)methyl)-[1,1'-biphenyl]-3-carboxylic acid
• CAS No: 1361113-74-7
• MF: C₁₉H₁₉NO₃
• MW: 309.359065294266
• CID: 4696883
• Update Time: 2025-06-08

4'-((1-Methyl-2-oxopyrrolidin-3-yl)methyl)-[1,1'-biphenyl]-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4'-((1-Methyl-2-oxopyrrolidin-3-yl)methyl)-[1,1'-biphenyl]-3-carboxylic acid
• 3-{4-[(1-methyl-2-oxopyrrolidin-3-yl)methyl]phenyl}benzoic acid
• 4'-(1-Methyl-2-oxo-pyrrolidin-3-ylmethyl)-biphenyl-3-carboxylic acid

• Inchi： 1S/C19H19NO3/c1-20-10-9-16(18(20)21)11-13-5-7-14(8-6-13)15-3-2-4-17(12-15)19(22)23/h2-8,12,16H,9-11H2,1H3,(H,22,23)
• InChI Key： NEHPTLICXQVUKX-UHFFFAOYSA-N
• SMILES： O=C1C(CC2C=CC(C3C=CC=C(C(=O)O)C=3)=CC=2)CCN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 442
• Topological Polar Surface Area: 57.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4'-((1-Methyl-2-oxopyrrolidin-3-yl)methyl)-[1,1'-biphenyl]-3-carboxylic acid

Introduction to 4'-( (1-Methyl-2-oxopyrrolidin-3-yl)methyl)-[1,1'-biphenyl]-3-carboxylic acid and Its Significance in Modern Chemical Biology

The compound with the CAS number 1361113-74-7, identified as 4'-( (1-Methyl-2-oxopyrrolidin-3-yl)methyl)-[1,1'-biphenyl]-3-carboxylic acid, represents a fascinating molecule in the realm of chemical biology. This intricate structure, featuring a biphenyl core linked to a pyrrolidinone moiety, has garnered attention due to its unique pharmacological potential and structural features. The biphenyl scaffold is well-documented for its role in various bioactive molecules, while the (1-Methyl-2-oxopyrrolidin-3-yl)methyl group introduces a distinct chemical functionality that can modulate biological pathways. This combination makes the compound a promising candidate for further exploration in drug discovery and therapeutic development.

In recent years, the field of chemical biology has witnessed significant advancements in understanding the interactions between small molecules and biological targets. The 4'-( (1-Methyl-2-oxopyrrolidin-3-yl)methyl)-[1,1'-biphenyl]-3-carboxylic acid structure has been studied for its potential to interact with enzymes and receptors involved in critical cellular processes. The presence of the pyrrolidinone ring is particularly noteworthy, as it is a common motif in bioactive compounds known for their ability to bind to specific protein targets with high affinity. This structural feature has led researchers to investigate its role in modulating enzyme activity and receptor binding, which are essential for developing novel therapeutic strategies.

The biphenyl moiety in this compound further enhances its pharmacological profile. Biphenyl derivatives are widely recognized for their ability to cross the blood-brain barrier and exhibit diverse biological activities. This property makes them valuable candidates for treating neurological disorders and other conditions where central nervous system targeting is required. Additionally, the (1-Methyl-2-oxopyrrolidin-3-yl)methyl group adds another layer of complexity, potentially influencing the compound's solubility, bioavailability, and metabolic stability. These factors are crucial in determining the compound's efficacy and safety profile when used in therapeutic applications.

Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutics. The 4'-( (1-Methyl-2-oxopyrrolidin-3-yl)methyl)-[1,1'-biphenyl]-3-carboxylic acid structure provides an excellent example of how molecular design can be tailored to target specific biological pathways. Computational modeling and experimental techniques have been employed to elucidate the interactions between this compound and its potential targets. These studies have revealed that the compound can bind to enzymes involved in inflammation and cancer progression, suggesting its potential as an anti-inflammatory or anti-cancer agent.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structure makes it a valuable tool for research purposes, allowing scientists to explore new chemical space and develop innovative methodologies for drug discovery. The CAS number 1361113-74-7 serves as a key identifier for this compound, facilitating its use in academic and industrial research settings. Researchers are particularly interested in how modifications to this core structure can enhance its biological activity and reduce potential side effects.

In conclusion, 4'-( (1-Methyl-2-oxopyrrolidin-3-yl)methyl)-[1,1'-biphenyl]-3-carboxylic acid represents a significant advancement in chemical biology. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in developing novel therapeutics that address unmet medical needs.